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Compound of Interest

3-Bromo-6-
Compound Name:
methoxypicolinaldehyde

cat. No.: B1278903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-6-
methoxypicolinaldehyde, a valuable pyridine derivative for synthetic chemistry and drug
discovery. This document outlines its chemical properties, a detailed synthesis protocol, and its
applications as a research chemical.

Chemical Identity and Properties

3-Bromo-6-methoxypicolinaldehyde, with the IUPAC name 3-bromo-6-methoxy-2-
pyridinecarbaldehyde or 3-bromo-6-methoxypyridine-2-carbaldehyde, is a substituted pyridine
compound.[1] It serves as a key intermediate in the synthesis of more complex molecules in
the pharmaceutical and agrochemical industries.[2]

Table 1: Physicochemical Properties of 3-Bromo-6-methoxypicolinaldehyde
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Property Value Reference

3-bromo-6-methoxy-2-

IUPAC Name o

pyridinecarbaldehyde

3-Bromo-6-

methoxypicolinaldehyde, 3-
Synonyms [1]

bromo-2-formyl-6-

methoxypyridine
CAS Number 269058-49-3 [1]
Molecular Formula C7H6BrNO2 [1]
Molecular Weight 216.03 g/mol [1]
Appearance Off-white to light yellow solid [1]
Boiling Point 253.3 £ 35.0 °C at 760 mmHg [1]
Density 1.606 + 0.06 g/cm? (Predicted) [1]

N Store under inert gas (Nitrogen
Storage Conditions [1]
or Argon) at 2-8°C

Experimental Protocols

2.1. Synthesis of 3-Bromo-6-methoxypicolinaldehyde

The following protocol describes the synthesis of 3-bromo-6-methoxypicolinaldehyde from 3-
bromo-2-(hydroxymethyl)-6-methoxypyridine.[1]

Materials:

3-bromo-2-(hydroxymethyl)-6-methoxypyridine (3.25 g, 14.9 mmol)

Manganese dioxide (9.07 g, 104 mmol)

Chloroform (50 mL)

Silica gel for column chromatography
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o Ethyl acetate
e Hexane
Procedure:

e A mixture of 3-bromo-2-(hydroxymethyl)-6-methoxypyridine (3.25 g, 14.9 mmol) and
manganese dioxide (9.07 g, 104 mmol) in chloroform (50 mL) was heated to reflux for 18
hours.

 After the reaction was complete, the reaction mixture was filtered while hot.
o The filtrate was concentrated under reduced pressure.

e The resulting residue was purified by silica gel column chromatography, eluting with 10%
ethyl acetate in hexane.

e This process afforded 3-bromo-6-methoxy-2-pyridinecarboxaldehyde as a solid (2.55 g, 80%
yield).[1]

Visualized Workflows and Relationships

3.1. Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 3-Bromo-6-
methoxypicolinaldehyde.
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Synthesis of 3-Bromo-6-methoxypicolinaldehyde
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Synthesis workflow for 3-Bromo-6-methoxypicolinaldehyde.

3.2. Role as a Synthetic Intermediate

This diagram illustrates the role of 3-Bromo-6-methoxypicolinaldehyde as a key intermediate
in the development of more complex chemical entities.
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Application as a Synthetic Intermediate
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Role of 3-Bromo-6-methoxypicolinaldehyde in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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